N-(4-isopropoxyphenyl)-2-oxo-2H-chromene-3-carboxamide
Overview
Description
N-(4-isopropoxyphenyl)-2-oxo-2H-chromene-3-carboxamide, also known as LY294002, is a potent and selective inhibitor of phosphatidylinositol 3-kinase (PI3K). It has been extensively used in scientific research to elucidate the role of PI3K in various cellular processes.
Mechanism of Action
N-(4-isopropoxyphenyl)-2-oxo-2H-chromene-3-carboxamide inhibits PI3K by binding to its ATP-binding site, thereby preventing the phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to phosphatidylinositol 3,4,5-trisphosphate (PIP3). This leads to the inhibition of downstream signaling pathways, including the Akt/mTOR pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to inhibit cell proliferation, induce apoptosis, and decrease cell migration and invasion in various cancer cell lines. It has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. In addition, this compound has been shown to protect against neuronal damage and improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-isopropoxyphenyl)-2-oxo-2H-chromene-3-carboxamide in lab experiments is its high potency and selectivity for PI3K. This allows for specific inhibition of PI3K signaling pathways without affecting other signaling pathways. However, one limitation is that this compound may have off-target effects on other kinases, which could affect the interpretation of experimental results.
Future Directions
1. Investigate the role of PI3K signaling pathways in other diseases, such as cardiovascular disease and inflammatory disorders.
2. Develop more potent and selective PI3K inhibitors for use in clinical trials.
3. Study the effects of combining PI3K inhibitors with other targeted therapies in cancer treatment.
4. Investigate the potential use of PI3K inhibitors in combination with immunotherapies for cancer treatment.
5. Elucidate the mechanisms underlying the neuroprotective effects of PI3K inhibition and explore the potential use of PI3K inhibitors in the treatment of neurodegenerative diseases.
Scientific Research Applications
N-(4-isopropoxyphenyl)-2-oxo-2H-chromene-3-carboxamide has been widely used in scientific research to investigate the role of PI3K in various cellular processes, including cell proliferation, differentiation, survival, and migration. It has been used to study the signaling pathways involved in cancer, diabetes, and neurodegenerative diseases.
properties
IUPAC Name |
2-oxo-N-(4-propan-2-yloxyphenyl)chromene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO4/c1-12(2)23-15-9-7-14(8-10-15)20-18(21)16-11-13-5-3-4-6-17(13)24-19(16)22/h3-12H,1-2H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDLTYVULSATKNQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3OC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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